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Compound of Interest

Compound Name: 2-(Tributylstannyl)pyridine

Cat. No.: B098309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,

properties, synthesis, and reactivity of 2-(Tributylstannyl)pyridine, a versatile organotin

compound with significant applications in organic synthesis and materials science.

Core Structural and Physical Properties
2-(Tributylstannyl)pyridine, also known as (2-Pyridinyl)tributylstannane or Tributyl(pyridin-2-

yl)stannane, is an organometallic compound that integrates a pyridine ring with a tributyltin

moiety.[1][2][3] This unique structure imparts a combination of reactivities, making it a valuable

reagent in various chemical transformations.[1] The compound is typically a transparent yellow

liquid.[1]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference

CAS Number 17997-47-6 [1][2][3]

Molecular Formula C₁₇H₃₁NSn [1][2][4]

Molecular Weight 368.14 g/mol [1][2][4]

Appearance Transparent yellow liquid [1]

Density 1.137 g/mL at 25 °C [5]

Boiling Point 134 °C [1]

Melting Point 132–135 °C [1]

Flash Point 23.9 °C (closed cup) [6]

Storage Temperature -20 °C for optimal stability [1][5]

InChI Key
GYUURHMITDQTRU-

UHFFFAOYSA-N
[4][7]

SMILES
CCCC--INVALID-LINK--

(CCCC)c1ccccn1
[6]

Spectral Data
The structural characterization of 2-(Tributylstannyl)pyridine is supported by various

spectroscopic techniques.

Table 2: Summary of Spectral Data
Technique Data Availability Source

¹³C NMR Spectrum available [4][8]

Mass Spectrometry (GC-MS) Spectrum available [4][8]

Infrared Spectroscopy (ATR-

IR)
Spectrum available [4][8]

Synthesis and Reactivity
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2-(Tributylstannyl)pyridine is a key building block in organic synthesis, primarily utilized in

palladium-catalyzed cross-coupling reactions, such as the Stille coupling.[3][9] It serves as a

precursor for the synthesis of various substituted pyridines, which are important scaffolds in

pharmaceuticals and functional materials.[1][9]

Experimental Protocol: Synthesis of 2-
(Tributylstannyl)pyridine
This protocol is based on the reaction of 2-bromopyridine with n-butyllithium followed by

quenching with tributyltin chloride.[7][10]

Materials:

2-bromopyridine

Anhydrous tetrahydrofuran (THF)

n-butyllithium (n-BuLi) in hexane

Tributyltin chloride

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a flame-dried reaction flask under a nitrogen atmosphere, add 2-bromopyridine (1.0 eq).

Add anhydrous THF and cool the solution to -78 °C in a dry ice/acetone bath.

Slowly add n-butyllithium (1.1 eq) to the solution while maintaining the temperature at -78 °C.

The mixture will typically change color.
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Stir the reaction mixture at -78 °C for 1 hour.

Slowly add tributyltin chloride (1.1 eq) to the reaction mixture at -78 °C.

Continue stirring at -78 °C for 3 hours, then allow the reaction to warm to room temperature

and stir for an additional 1 hour.

Quench the reaction by the slow addition of a saturated aqueous solution of ammonium

chloride.

Remove the solvent under reduced pressure.

Extract the residue with ethyl acetate and wash the organic layer with a saturated aqueous

solution of sodium chloride.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude product.

The crude product can be purified by column chromatography on silica gel or by distillation

under reduced pressure to afford pure 2-(Tributylstannyl)pyridine.

2-Bromopyridine
Anhydrous THF Cool to -78 °C Add n-BuLi Stir for 1h Add Tributyltin Chloride Stir for 3h at -78 °C

Warm to RT, Stir for 1h
Quench (NH4Cl)
Solvent Removal

Extract (EtOAc)
Wash (Brine)

Dry (Na2SO4)
Concentrate 2-(Tributylstannyl)pyridine

Click to download full resolution via product page

Caption: Synthetic workflow for 2-(Tributylstannyl)pyridine.

Reactivity in Stille Coupling
A primary application of 2-(Tributylstannyl)pyridine is in the Stille cross-coupling reaction.

This reaction involves the palladium-catalyzed coupling of an organotin compound with an

organic halide or triflate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b098309?utm_src=pdf-body
https://www.benchchem.com/product/b098309?utm_src=pdf-body-img
https://www.benchchem.com/product/b098309?utm_src=pdf-body
https://www.benchchem.com/product/b098309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(Tributylstannyl)pyridine R-X (Organic Halide/Triflate)

2-R-Pyridine

Stille Coupling

Bu3Sn-X 

Pd(0) Catalyst

Click to download full resolution via product page

Caption: Generalized Stille coupling reaction.

Applications
The versatility of 2-(Tributylstannyl)pyridine makes it a valuable intermediate in several fields:

Pharmaceutical Synthesis: The pyridine moiety is a common feature in many biologically

active molecules. This reagent provides a route to complex pyridine derivatives.[9]

Materials Science: It is used in the synthesis of functional materials, such as ligands for

coordination complexes and precursors for nanomaterials.[1] The resulting compounds can

exhibit interesting optical and electronic properties.[1]

Catalysis: In some contexts, it can act as a catalyst, for instance, in esterification and

etherification reactions.[1]

Agrochemicals: It serves as an intermediate in the synthesis of certain pesticides.[1]

Safety and Handling
2-(Tributylstannyl)pyridine is a hazardous chemical and must be handled with appropriate

safety precautions.[4][11][12]

Table 3: GHS Hazard Information
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Hazard Statement Description Reference

H226 Flammable liquid and vapor [4][6]

H301 Toxic if swallowed [4][6]

H312 Harmful in contact with skin [4][6]

H315 Causes skin irritation [4][6]

H319 Causes serious eye irritation [4][6]

H360FD
May damage fertility or the

unborn child
[6][13]

H372

Causes damage to organs

through prolonged or repeated

exposure

[4][6]

H410
Very toxic to aquatic life with

long lasting effects
[6][11]

Handling Recommendations:

Use only in a well-ventilated area, preferably in a fume hood.[12]

Keep away from heat, sparks, and open flames.[11]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with

side shields or goggles, and a lab coat.[6][13]

Avoid breathing vapor or mist.[11]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[11][12] The

compound is noted to be air and moisture sensitive.[12]

This compound is classified as a dangerous good for transport.[2]
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Personal Protective Equipment Handling Procedures Storage

Gloves Eye Protection Lab Coat Fume Hood No Ignition Sources Avoid Inhalation Cool, Dry, Ventilated Tightly Sealed Inert Atmosphere
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Caption: Key safety and handling precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-
(Tributylstannyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098309#2-tributylstannyl-pyridine-structural-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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